Welcome to the BenchChem Online Store!
Search
Toggle Dropdown
Advanced Search
Structure Search
English
Deutsch
Français
Español
中文
日本語
List
Toggle navigation
BenchChem
Products
Product Category
Drug Discovery
Screening Compounds
Inhibitory Antibodies
Induced Disease Models Products
Bioactive Small Molecules
Chemical Biology
Enzyme
Oligonucleotides
Fluorescent Dye
Biochemicals
Peptides
Natural Products
Chemical Synthesis
Lab Chemicals
Chemical Synthesis
Amino Acids Resins & Reagents
Click Chemistry
Catalysts
Building Blocks
Analytical Science
Analytical Reagents
Analytical Chromatography
Biochemical Assay Reagents
Isotope-Labeled Compounds
Reference Standards
Specialty Materials
Portfolio APIs
Formulation
Electronic Materials
Flavors & Fragrances
Biomedical Materials
Energy Materials
Research Area
Endocrinology
Cardiovascular Disease
Metabolic Disease
Inflammation/Immunology
Neurological Disease
Infection
Cancer
Research Area Others
Signaling Pathways
TGF-beta/Smad
Stem Cell/Wnt
NF-κB
Cytoskeleton
JAK/STAT Signaling
PI3K/Akt/mTOR
Vitamin D Related/Nuclear Receptor
Antibody-drug Conjugate/ADC Related
Epigenetics
MAPK/ERK Pathway
Autophagy
Protein Tyrosine Kinase/RTK
Membrane Transporter/Ion Channel
GPCR/G Protein
PROTAC
Cell Cycle/DNA Damage
Immunology/Inflammation
Apoptosis
Neuronal Signaling
Anti-infection
Metabolic Enzyme/Protease
Signaling Pathways Others
Research
Retrosynthesis Analysis
Synthesis Route Database
Scholarship Program
Service
Citations
Articles
Articles
The 2024 Nobel Prize in Chemistry is a victory for complex systems
Maraviroc Could Enhance How the Brain Links Memories
Zanubrutinib Shrinks Tumors in 80% of Patients with Lymphoma in Trial
Clinical Study of Sodium Selenate as a Disease-modifying Treatment ...
New Material Could Improve Gastrointestinal Drug Delivery of Medicines
Researchers Synthesize Anticancer Compound Moroidin
Computational Design To Create Anticancer Agent – a Novel Tubulin Inhibitor
Compound Silences Hippocampal Excitability and Seizure Propensity in Mice
Molecules Synthesized that Inhibit Effects of Common Anticoagulant Drug
Reducing the Side Effects of Weight Gain Associated with Diabetes Drugs
New SARS-CoV-2 Therapeutics Drugs - March 2022 Summary
Small-Molecule Cocktail Enhance Therapeutic Uses of Stem Cells
Glycine Transporter Presents New Thinking for Treating Psychiatric ...
Drug Repurposing Screens Reveal Nine Potential New COVID-19 ...
Diabetes Drug Metformin Exposes Vulnerability in HIV
Ibuprofen Disrupts Key Protein Complex in Colorectal Cancers
Use Existing Drugs to Treat Cancers
Triptonide from Chinese Herb Exhibits Reversible Male ...
SARM1 as a Potential Drug Target for Parkinson's and Alzheimer's ...
Smoking Cessation Drug Cytisine May Treat Parkinson’s in Women
Sesame Seed Chemical Sesaminol Alleviates Parkinson’s Symptoms ...
Naltrexone Used as Alternative to Opioids for Chronic Pain
Order
Order
About
About Us
Contact
BenchChem
Home
Products
Signaling Pathways
PI3K/Akt/mTOR
ATM/ATR
ATM/ATR Degrader
ATM/ATR Degrader
1
PROTAC ATR degrader-1
Cat. No.:
B12366124
CAS No.:
Molecular Formula:
C46H52N12O8S
Molecular Weight:
933.0 g/mol
Description
PROTAC ATR degrader-1 is a useful research compound. Its molecular formula is C46H52N12O8S and its molecular weight is 933.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality PROTAC ATR degrad...
-
+
Inquiry
1
